Cas no 395101-27-6 (1H-Indazole, 5-bromo-3-(4-fluorophenyl)-)

1H-Indazole, 5-bromo-3-(4-fluorophenyl)- structure
395101-27-6 structure
Product Name:1H-Indazole, 5-bromo-3-(4-fluorophenyl)-
CAS No:395101-27-6
MF:C13H8BrFN2
MW:291.118425369263
CID:1508858
PubChem ID:22480293
Update Time:2025-04-21

1H-Indazole, 5-bromo-3-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole, 5-bromo-3-(4-fluorophenyl)-
    • 5-bromo-3-(4-fluorophenyl)-1H-indazole
    • SCHEMBL4734012
    • 395101-27-6
    • DTXSID701284101
    • ODJJTQJBKPTIHC-UHFFFAOYSA-N
    • Inchi: 1S/C13H8BrFN2/c14-9-3-6-12-11(7-9)13(17-16-12)8-1-4-10(15)5-2-8/h1-7H,(H,16,17)
    • InChI Key: ODJJTQJBKPTIHC-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C(C1C=CC(=CC=1)F)=NN2

Computed Properties

  • Exact Mass: 289.98554
  • Monoisotopic Mass: 289.985
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.7A^2
  • XLogP3: 4

Experimental Properties

  • PSA: 28.68
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